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Compound of Interest

Compound Name: 6-Oxoheptanoic acid

Cat. No.: B047756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available toxicological

information on 6-Oxoheptanoic acid. A significant lack of comprehensive toxicological data for

this compound necessitates a cautious approach in its handling and application. The

information presented herein is intended for informational purposes and should not be

substituted for a thorough safety assessment based on empirical data.

Executive Summary
6-Oxoheptanoic acid (CAS No. 3128-07-2), also known as 5-acetylvaleric acid or 6-

ketoheptanoic acid, is an oxo-carboxylic acid. Based on the available Safety Data Sheets

(SDS) and chemical database information, the primary and most consistently reported

toxicological endpoint for 6-Oxoheptanoic acid is its corrosivity. It is classified as a substance

that causes severe skin burns and eye damage[1][2][3][4][5][6][7].

A comprehensive literature search reveals a significant lack of quantitative toxicological data for

other critical endpoints, including acute oral, dermal, and inhalation toxicity, genotoxicity,

carcinogenicity, and reproductive and developmental toxicity. For many of these endpoints,

safety data sheets repeatedly state that "no significant acute toxicological data has been

identified in literature search" or that data is "not available"[5]. This data gap presents a

considerable challenge in performing a complete risk assessment for this compound.
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This technical guide summarizes the available qualitative data, provides an overview of

standard experimental protocols relevant to the known hazards, and presents read-across data

from structurally similar compounds to offer a broader toxicological perspective. However, it is

crucial to emphasize that read-across data should be interpreted with caution and is not a

substitute for data on 6-Oxoheptanoic acid itself.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 6-Oxoheptanoic acid is presented

in Table 1.

Table 1: Chemical and Physical Properties of 6-Oxoheptanoic Acid

Property Value Reference(s)

CAS Number 3128-07-2 [2][4][8][9]

Molecular Formula C₇H₁₂O₃ [2][6]

Molecular Weight 144.17 g/mol [6][9]

Appearance Solid, Powder [1][4]

Melting Point 35-37 °C [4][9]

Boiling Point 158-162 °C at 9 mmHg [4][9]

Density 1.059 g/mL at 25 °C [4][9]

Solubility Does not mix well with water [1]

Toxicological Data
Acute Toxicity
There is a lack of quantitative data for the acute toxicity of 6-Oxoheptanoic acid through oral,

dermal, or inhalation routes. Safety data sheets indicate that it has not been classified as

"harmful by ingestion" due to a lack of corroborating animal or human evidence[1][5].

Skin Corrosion/Irritation
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6-Oxoheptanoic acid is consistently classified as causing severe skin burns[1][2][4][5][6][7].

Skin contact with acidic corrosives can lead to pain, burns that may be deep with distinct

edges, and slow healing with scar tissue formation[1][5].

Eye Irritation/Damage
The compound is also classified as causing severe eye damage[1][2][4][5][6][7]. Direct eye

contact can result in pain, tears, sensitivity to light, and burns[1][5]. Vapors or mists may also

be extremely irritating[1][5].

Respiratory Irritation
Inhalation of 6-Oxoheptanoic acid can cause respiratory irritation[1][5]. Corrosive acids can

irritate the respiratory tract, leading to coughing, choking, and damage to mucous

membranes[1][5].

Genotoxicity, Carcinogenicity, and Reproductive Toxicity
No data is available on the genotoxic, carcinogenic, or reproductive toxicity of 6-Oxoheptanoic
acid[10].

Read-Across Toxicological Data
Due to the limited data on 6-Oxoheptanoic acid, information on structurally similar short-chain

carboxylic acids is presented below for context. This data should be used with caution and

does not replace the need for specific testing of 6-Oxoheptanoic acid.

Valeric Acid (Pentanoic Acid):

Acute Oral Toxicity: The acute oral LD50 in rats is reported to be 1720 mg/kg for females

and <2000 mg/kg for males[11].

Skin and Eye Irritation: It is a strong irritant to the skin and eyes and is corrosive to rabbit

skin[11][12].

Mutagenicity: Valeric acid has shown mixed results in mutagenicity studies[11].
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Carcinogenicity: A two-year skin painting study in mice showed the development of

squamous cell carcinomas, papillomas, and fibrosarcomas[11].

Developmental Toxicity: In a screening study, both maternal and fetal toxicity were

observed in rats at a high oral dose[11].

Nonanoic Acid:

Repeated Dose and Reproductive Toxicity: The No-Observed-Adverse-Effect Level

(NOAEL) for repeated dose toxicity and fertility is reported to be 1000 mg/kg/day[13]. The

developmental toxicity NOAEL is 1500 mg/kg/day[13].

Experimental Protocols
Given the lack of specific studies on 6-Oxoheptanoic acid, this section outlines the general

principles of standard OECD (Organisation for Economic Co-operation and Development)

guidelines for assessing the key identified hazard.

Skin Corrosion/Irritation (based on OECD Guideline 404)
This test evaluates the potential of a substance to cause irreversible skin damage.

Test System: Typically, the albino rabbit is used.

Procedure:

A small area of the animal's skin is shaved.

0.5 g of the solid test substance is applied to the skin and covered with a gauze patch.

The exposure duration is typically 4 hours.

After exposure, the patch is removed, and the skin is observed for signs of erythema

(redness) and edema (swelling) at 60 minutes, and then at 24, 48, and 72 hours.

Observations may continue for up to 14 days to assess the reversibility of any effects.

Evaluation: The severity of the skin reactions is scored. Corrosive substances are those that

cause irreversible tissue damage (necrosis) through the epidermis and into the dermis.
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Mandatory Visualizations
Due to the absence of data on signaling pathways affected by 6-Oxoheptanoic acid, a

diagram for this requirement could not be generated. Instead, a logical workflow for assessing

skin corrosion potential and a diagram illustrating the current knowledge gaps in the

toxicological profile are provided.
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In Vitro / In Chemico Assessment

In Vivo Assessment (if necessary)

Test Substance: 6-Oxoheptanoic Acid

Weight-of-Evidence Analysis
(Existing Data, SARs, pH)

In Vitro Skin Corrosion Test
(e.g., Reconstructed Human Epidermis - OECD 431)

Result

In Vivo Skin Corrosion Test
(Rabbit - OECD 404)

If In Vitro is inconclusive

Classification
(Corrosive/Non-corrosive)

If In Vitro is conclusive

Result

Click to download full resolution via product page

Caption: Logical workflow for assessing the skin corrosion potential of a chemical.
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Available Data

Significant Data Gaps

Skin Corrosion

Severe Eye Damage

Acute Toxicity
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Genotoxicity
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Caption: Current state of toxicological knowledge for 6-Oxoheptanoic acid, highlighting data

gaps.

Conclusion and Recommendations
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The toxicological profile of 6-Oxoheptanoic acid is largely incomplete. The only well-

documented hazard is its corrosive nature to the skin and eyes. For professionals in research,

science, and drug development, this signifies that stringent handling procedures are necessary

to avoid direct contact.

The absence of data on genotoxicity, carcinogenicity, and reproductive toxicity is a major

concern for any application involving potential human exposure. It is strongly recommended

that a comprehensive battery of toxicological tests, following established OECD guidelines, be

conducted to fill these critical data gaps before any further development or use of this

compound where human or environmental exposure is possible. Reliance on read-across data

from structurally similar compounds should be a temporary measure for preliminary

assessment only and is not a substitute for specific testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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